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Compound of Interest

Compound Name: Methyl nonanoate

Cat. No.: B163019 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount when handling chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of Methyl nonanoate,

including personal protective equipment (PPE) recommendations, storage and disposal

procedures, and emergency plans.

Physicochemical Properties
A summary of the key quantitative data for Methyl nonanoate is presented below for easy

reference.
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Property Value Source

Molecular Formula C₁₀H₂₀O₂ [1][2][3]

Molecular Weight 172.27 g/mol [1][2][3][4]

Appearance Clear, colorless liquid [3][5][6]

Odor Aromatic, fruity [5][6]

Boiling Point
213-214 °C (415.4-417.2 °F) at

760 mmHg
[4][5][7]

Melting Point
-30 °C to -35 °C (-22 °F to

-31°F)
[5][6]

Flash Point 81-87 °C (177.8-188.6 °F) [5][8][9]

Density 0.875 g/cm³ at 20 °C (68 °F) [4][7][8]

Solubility

Insoluble in water. Soluble in

organic solvents like ethanol

and ether.

[2][8]

Personal Protective Equipment (PPE)
When handling Methyl nonanoate, the use of appropriate personal protective equipment is

mandatory to ensure personal safety.

Eye and Face Protection: Safety goggles are recommended, especially when refilling or

handling larger quantities, to protect against splashes.[8]

Skin Protection:

Gloves: Chemical-resistant gloves are required. For normal use, nitrile rubber with a

penetration time of about 1 hour is suitable. For direct or prolonged contact, butyl rubber

with a penetration time of over 4 hours is recommended.[8]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[4][8]
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Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is generally not required.[8] However, in case of a large spill or

inadequate ventilation, a NIOSH-approved respirator should be used.[10]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of Methyl nonanoate and to

prevent accidents.

Handling
Avoid contact with skin and eyes.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8]

Ensure adequate ventilation in the work area.[4]

Take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.[8]

Storage
Store in a cool, dry, and well-ventilated area.[1][8]

Keep containers tightly sealed to prevent evaporation and contamination.[4][8]

Store away from incompatible materials such as strong oxidizing agents.[5][11]

Spill and Disposal Procedures
In the event of a spill or the need for disposal, the following procedures should be followed.

Spill Response
A logical workflow for handling a chemical spill of Methyl nonanoate is outlined below.
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Methyl Nonanoate Spill Response
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Caption: Workflow for handling a Methyl Nonanoate spill.
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Immediate actions for a spill:

Evacuate and Secure: Immediately evacuate the affected area and alert others. Restrict

access to the spill site.

Protect Yourself: Put on the appropriate personal protective equipment (PPE), including

gloves, goggles, and a lab coat.[8]

Contain and Absorb: For small spills, absorb the liquid with an inert material such as sand,

diatomite, or universal binders.[8] Prevent the spill from entering sewers or waterways.[8]

Collect and Clean: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal.[11]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Methyl nonanoate should not be disposed of with household garbage or into the sewage

system.[8]

Waste disposal must be conducted in accordance with local, regional, and national

regulations.[5][8][11]

Empty containers should be handled as hazardous waste and disposed of accordingly.[11]

First Aid Measures
In case of exposure to Methyl nonanoate, follow these first-aid guidelines:

After Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[1]

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation occurs, consult a physician.[4]

After Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15

minutes, also under the eyelids. If eye irritation persists, consult a specialist.[5]
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After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice

immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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